Cas no 99967-32-5 (2-Ethylbutanoyl cyanide)

• Product Name: 2-Ethylbutanoyl cyanide
• CAS No: 99967-32-5
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 842423
• PubChem ID: 13584738
• Update Time: 2025-10-24

2-Ethylbutanoyl cyanide Chemical and Physical Properties

Names and Identifiers

• 2-Ethylbutanoyl cyanide
• 3-Ethyl-2-oxopentanenitrile
• Pentanenitrile, 3-ethyl-2-oxo-
• 3,3-diethyl-pyruvonitrile
• 3-ethyl-2-oxidanylidene-pentanenitrile
• 3-Ethyl-2-oxo-pentanenitrile
• Pentanenitrile,3-ethyl-2-oxo
• A846112
• SCHEMBL9802159
• DTXSID10544384
• 2-Ethylbutanoylcyanide
• 99967-32-5

• Inchi： 1S/C7H11NO/c1-3-6(4-2)7(9)5-8/h6H,3-4H2,1-2H3
• InChI Key： ABKBEUGPMZDZKE-UHFFFAOYSA-N
• SMILES： O=C(C#N)C(CC)CC

Computed Properties

• Exact Mass: 125.08400
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 1.51528

Additional information on 2-Ethylbutanoyl cyanide

Introduction to 2-Ethylbutanoyl cyanide (CAS No. 99967-32-5) and Its Applications in Modern Chemical Research

2-Ethylbutanoyl cyanide, identified by the Chemical Abstracts Service Number (CAS No.) 99967-32-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a cyanide group attached to an ethylbutanoyl moiety, makes it particularly valuable for exploring novel synthetic pathways and developing innovative therapeutic agents.

The relevance of 2-Ethylbutanoyl cyanide in contemporary research is underscored by its role in the development of advanced chemical methodologies. Recent studies have highlighted its utility in constructing complex heterocyclic frameworks, which are integral to many pharmacologically active compounds. The compound's ability to undergo facile functionalization allows researchers to tailor its reactivity for specific applications, making it a cornerstone in the synthesis of fine chemicals and pharmaceutical intermediates.

In the realm of medicinal chemistry, 2-Ethylbutanoyl cyanide has been employed to create novel analogs with potential therapeutic benefits. For instance, researchers have leveraged its reactivity to design derivatives with enhanced binding affinity to biological targets. These derivatives are being explored for their efficacy in treating various diseases, including neurological disorders and inflammatory conditions. The compound's versatility has also made it a valuable tool in computational chemistry studies, where its interactions with biological systems are simulated to predict pharmacokinetic profiles and optimize drug design.

The synthesis of 2-Ethylbutanoyl cyanide involves well-established organic reactions, but recent advancements have refined its production processes for higher yields and purity. Techniques such as catalytic hydrogenation and enantioselective synthesis have been adapted to improve the efficiency of its preparation. These innovations not only enhance the scalability of the compound but also reduce the environmental impact of its production, aligning with global sustainability goals.

Moreover, the applications of 2-Ethylbutanoyl cyanide extend beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, it serves as a precursor for synthesizing bioactive compounds that exhibit herbicidal or pesticidal properties. Its incorporation into advanced polymers has also shown promise in developing materials with unique mechanical and thermal properties, contributing to advancements in nanotechnology and industrial applications.

The safety profile of 2-Ethylbutanoyl cyanide is another critical aspect that has been extensively studied. While handling this compound requires standard laboratory precautions due to its reactive nature, recent research has focused on mitigating potential hazards through improved storage and handling protocols. These efforts ensure that researchers can utilize its full potential without compromising safety standards.

Future directions in the study of 2-Ethylbutanoyl cyanide include exploring its role in green chemistry initiatives. By integrating sustainable practices into its synthesis and application, researchers aim to minimize waste and energy consumption while maximizing efficiency. Additionally, ongoing investigations are examining its potential use in biocatalysis, where enzymes are employed to facilitate its transformations under mild conditions.

In conclusion, 2-Ethylbutanoyl cyanide (CAS No. 99967-32-5) represents a significant advancement in chemical research, offering diverse applications across multiple industries. Its unique properties make it an indispensable tool for synthetic chemists and biologists alike, driving innovation in drug discovery and material science. As research continues to uncover new possibilities for this compound, its importance is set to grow even further.